(E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-(3-ethyl-6-nitro-1,3-benzothiazol-2-ylidene)-3-methylsulfonylbenzamide
• InChI: InChI=1S/C17H15N3O5S2/c1-3-19-14-8-7-12(20(22)23)10-15(14)26-17(19)18-16(21)11-5-4-6-13(9-11)27(2,24)25/h4-10H,3H2,1-2H3
• InChI Key: GLEUHSBDBXSXDD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC(=CC=C3)S(=O)(=O)C
• Molecular Formula: C17H15N3O5S2
• Molecular Weight: 405.5 g/mol

Description

(E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of (E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to cell cycle arrest and ultimately, apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that (E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide can induce apoptosis in cancer cells without affecting normal cells. This makes it a promising candidate for the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

One of the major advantages of (E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide is its specificity towards cancer cells. This makes it a valuable tool for cancer research. However, the compound has limitations in terms of its solubility, which can affect its efficacy in experiments.

Future Directions

There are several future directions for the research on (E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide. One area of interest is the development of new cancer treatments based on this compound. Another direction is the investigation of its potential applications in other research fields such as neuroscience and immunology. Additionally, further research is needed to optimize the synthesis method and improve the solubility of the compound.
In conclusion, (E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide is a promising compound with potential applications in various research fields. Its specificity towards cancer cells makes it a valuable tool for cancer research, and its mechanism of action provides insights into the development of new cancer treatments. Further research is needed to optimize its synthesis method and investigate its potential applications in other research fields.

Synthesis Methods

The synthesis of (E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide involves the reaction of 3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylideneamine with 3-(methylsulfonyl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the desired compound.

Scientific Research Applications

(E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide has shown potential applications in various research fields. One of the major areas of interest is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells.